2-(2-Pyrrolidin-1-yl-ethyl)-benzooxazol-6-ylamine

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 2-(2-pyrrolidin-1-ylethyl)-1,3-benzoxazol-6-amine
• InChI: InChI=1S/C13H17N3O/c14-10-3-4-11-12(9-10)17-13(15-11)5-8-16-6-1-2-7-16/h3-4,9H,1-2,5-8,14H2
• InChI Key: ZXABVIIDCCCFCI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC2=NC3=C(O2)C=C(C=C3)N

Description

2-(2-Pyrrolidin-1-yl-ethyl)-benzooxazol-6-ylamine is a useful research compound. Its molecular formula is C13H17N3O and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2-pyrrolidin-1-yl-vinyl)-benzooxazol-6-ylamine (3.2 mmol) in MeOH (40 mL) is added sodium cyanoborohydride (6.4 mmol) at room temperature. The reaction mixture is heated to reflux for 18 hours. The mixture is concentrated and the residue is dissolved in DCM. The solution is washed with water and brine, and dried (MgSO4). A small amount of activated carbon is added to the solution, and the mixture is filtered. The filtrate is concentrated to afford 2-(2-pyrrolidin-1-yl-ethyl)-benzooxazol-6-ylamine as a solid. 1H NMR (300 MHz, CDCl3): δ 1.79 (m, 4H), 2.61 (m, 4H), 3.00-3.18 (m, 4H), 4.78 (broad, 2N—H), 6.68 (q, H), 6.80 (d, H), 7.43 (d, H).